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Compound of Interest

Compound Name: 3',5'-Cyclic amp hydrate
Cat. No.: B7823097
Get Quote

Operational Directive

This guide provides a definitive protocol for the safe disposal of Adenosine 3',5'-cyclic
monophosphate (CAMP) hydrate (CAS: 60-92-4 / 61-19-8 for parent).[1] While often classified
as a low-hazard biochemical, its role as a potent secondary messenger necessitates strict
adherence to "Green Chemistry" principles to prevent bioactive contamination of municipal
water systems.[1]

The Core Rule: Never dispose of CAMP (solid or liquid) via sanitary sewer (sink drains) unless
explicitly authorized by a site-specific permit.[1] All disposal must occur through a licensed
chemical waste management service.

Hazard Profile & Risk Assessment

Before disposal, you must validate the specific hazard profile of your reagent. Note that Safety
Data Sheet (SDS) classifications for cCAMP can vary by manufacturer and salt form (Free Acid
vs. Sodium Salt).

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7823097#bc-rfq
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Classification

Operational Insight

GHS Status

Variable

Most vendors (e.g., Sigma,
Cayman) classify it as Non-
Hazardous.[1] However, some
sources label it Skin Irritant 2
or Eye Irritant 2A. Treat as an

Irritant.

Bioactivity

High

As a universal signaling
molecule, CAMP can alter
microbial metabolism in waste
streams. It is an environmental

bioactive, not just “trash.”

EPA Status

Not Listed

It is not a P-list (acutely toxic)
or U-list (toxic) RCRA

hazardous waste.[1]

Stability

Hygroscopic

The "hydrate" form absorbs
water. Old containers may be
clumped/degraded but remain

chemically active.

Integrated Disposal Decision Tree

The following logic flow dictates the disposal route based on the physical state and solvent

matrix of the cAMP waste.
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Figure 1: Operational decision matrix for segregating cAMP waste streams based on solvent
compatibility.

Detailed Disposal Protocols
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A. Solid Waste (Powder/Crystals)

Applicability: Expired reagents, spilled solids, or empty containers with visible residue.[1]

o Containerize: Do not dump loose powder into general trash. Place the original vial (cap
tightened) into a secondary clear chemical waste bag.

e Labeling: Apply a hazardous waste tag.
o Chemical Name: "Adenosine 3',5'-cyclic monophosphate hydrate"[1]

o Hazard Checkbox: If your institution requires a hazard selection, check "Irritant” or "Non-
Regulated" depending on local EHS policy.

» Disposal: Place in the Solid Chemical Waste drum for eventual incineration.

B. Liquid Waste (Stock Solutions)
Applicability: Leftover aliquots in DMSO, Water, or TE Buffer.[1]

Scenario 1: Aqueous Solutions (Water/PBS)
e Do NOT pour down the sink.
e Collect in a "Non-Hazardous Aqueous Waste" carboy.

e Ensure pH is between 5-9 before adding to commingled waste containers to prevent off-
gassing.[1]

Scenario 2: Organic Solutions (DMSO/Ethanol)
e CAMP is often dissolved in DMSO for cell culture stocks.
o CRITICAL: The hazard classification of this waste is dictated by the solvent, not the cAMP.

e Dispose of in the "Organic Solvent Waste" carboy (segregate Halogenated vs. Non-
Halogenated as per lab protocol).
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» Note: DMSO penetrates skin easily and carries dissolved cAMP with it. Handle with double
nitrile gloves.

Spill Management & Decontamination

In the event of a benchtop spill, immediate containment prevents particulate spread.

Step Action Rationale
1 PPE Don Nitrile gloves, safety Prevents dermal absorption
' glasses, and lab coat.[1][2] (especially if in DMSO).

Solid: Cover with wet paper

) towel to prevent dust Minimizes aerosolization of
2. Contain ) o ) )
generation.Liquid: Surround bioactive dust.
with absorbent pads.
Sweep/wipe up material.[3][4] Bleach aids in the chemical
3. Clean [5][6] Clean surface with 10% degradation of the nucleotide
Bleach or 70% Ethanol. structure.
Place all cleanup materials ) ]
] ) Treat cleanup debris as solid
4. Dispose (gloves, towels) into a sealed

chemical waste.
bag.

References & Authority

e Sigma-Aldrich (Merck).Safety Data Sheet: Adenosine 3',5'-cyclic monophosphate.
(Confirmed GHS Classification: Not a hazardous substance).[5]

o Cayman Chemical.Safety Data Sheet: Cyclic AMP. (Confirmed GHS Classification: Skin Corr.
[7][8] 1C in specific concentrations/forms).[6][7][8][9]

o National Institutes of Health (NIH).Drain Discharge Guide. (Policy on preventing drain
disposal of non-approved chemicals).

o U.S. EPA.List of Lists: Consolidated List of Chemicals Subject to EPCRA, CERCLA and
Section 112(r) of the Clean Air Act. (Confirmation of non-listed status).
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¢ Occupational Safety and Health Administration (OSHA).1910.1450 - Occupational exposure
to hazardous chemicals in laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Standard Operating Procedure: 3',5-Cyclic AMP
Hydrate Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823097/docs#standard-operating-procedure-3-5-
cyclic-amp-hydrate-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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